2-Bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone

• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol
• IUPAC Name: 2-bromo-1-[2-(cyclopropylmethoxy)pyrimidin-5-yl]ethanone
• InChI: InChI=1S/C10H11BrN2O2/c11-3-9(14)8-4-12-10(13-5-8)15-6-7-1-2-7/h4-5,7H,1-3,6H2
• InChI Key: QCKHQJWMWAJAAD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=NC=C(C=N2)C(=O)CBr

Description

2-Bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 480 mg (2.18 mmol) of 2-cyclopropylmethoxy-5-(1-ethoxyvinyl)pyrimidine in 8 mL of a THF/H2O mixture: (6/2: v/v) is cooled to 0° C. under argon. After addition of 380.02 mg (2.11 mmol) of N-bromosuccinimide, the reaction mixture is maintained at 0° C. for 1 hour. The solution obtained is taken up in ethyl acetate and washed with aqueous NaHCO3 solution and then with saturated NaCl solution. The organic phase is dried over magnesium sulfate and evaporated to dryness. The residue is purified by chromatography on silica gel (eluent: 80/20 DCM/MeOH) to give 410 mg of 2-bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone, the characteristics of which are as follows: